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Compound of Interest

Compound Name: U92016A hydrochloride

CAS No.: 149654-41-1

Cat. No.: B1243306

Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

Introduction
U92016A hydrochloride is a potent and selective full agonist for the 5-HT1A serotonin

receptor. It has demonstrated potential as an anxiolytic and antidepressant in preclinical

studies. This document provides detailed application notes and experimental protocols for the

subcutaneous administration of U92016A hydrochloride to support researchers, scientists,

and drug development professionals in their in vivo investigations.
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Property Value Reference

CAS Number 149654-41-1 [1]

Molecular Formula C₁₉H₂₅N₃・HCl [1]

Molecular Weight 331.88 g/mol [1]

Appearance White to off-white solid General knowledge

Solubility Soluble in water and saline
Inferred from hydrochloride salt

form

In Vitro Receptor Binding Affinity
Receptor Kᵢ (nM) Cell Line Reference

Human 5-HT1A 0.2 CHO cells [2]

In Vivo Pharmacodynamic Effects (Oral Administration
in Rats)

Parameter Effect Dose Range Reference

5-HTP Accumulation
Dose-related

decrease
Not specified [2]

Social Interaction Active Not specified [2]

Arterial Blood

Pressure (SHR)
Decrease Not specified [2]

Note: The following tables present hypothetical pharmacokinetic and pharmacodynamic data

for subcutaneous administration of U92016A hydrochloride for illustrative purposes. Actual

experimental data will need to be determined.

Hypothetical Pharmacokinetic Parameters of U92016A
Hydrochloride Following Subcutaneous Administration
in Rats
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Parameter Unit Value (Mean ± SD)

Dose mg/kg 1

Tₘₐₓ (Time to maximum

concentration)
h 0.5 ± 0.1

Cₘₐₓ (Maximum plasma

concentration)
ng/mL 150 ± 25

AUC₀₋ₜ (Area under the curve) ng・h/mL 450 ± 70

t₁/₂ (Half-life) h 3.5 ± 0.8

Bioavailability % ~80

Hypothetical Dose-Response of U92016A Hydrochloride
on Body Temperature in Mice Following Subcutaneous
Administration

Dose (mg/kg)
Maximum Temperature
Change (°C) (Mean ± SEM)

Time to Peak Effect
(minutes)

Vehicle -0.2 ± 0.1 N/A

0.1 -0.8 ± 0.2 30

0.3 -1.5 ± 0.3 30

1.0 -2.5 ± 0.4 45

3.0 -3.2 ± 0.5 45

Signaling Pathways
U92016A acts as a full agonist at the 5-HT1A receptor, which is a G-protein coupled receptor

(GPCR). Its activation primarily involves the Gαi/o subunit, leading to the inhibition of adenylyl

cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. This initiates a

cascade of downstream effects, including the modulation of ion channels and other signaling

pathways like the MAPK/ERK and Akt pathways.
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Caption: U92016A Signaling Pathway

Experimental Protocols
Protocol 1: Preparation of U92016A Hydrochloride for
Subcutaneous Injection
Objective: To prepare a sterile solution of U92016A hydrochloride suitable for subcutaneous

administration in rodents.

Materials:

U92016A hydrochloride powder

Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Determine the required concentration and volume: Based on the desired dose (mg/kg) and

the average weight of the animals, calculate the total volume and concentration of the dosing

solution required.

Weigh the compound: Accurately weigh the required amount of U92016A hydrochloride
powder in a sterile microcentrifuge tube or vial.

Dissolve the compound: Add the calculated volume of sterile saline or PBS to the tube.

Vortex thoroughly until the compound is completely dissolved. Gentle warming may be used

if necessary, but stability at higher temperatures should be confirmed.

Adjust pH (if necessary): For subcutaneous injections, the pH of the solution should ideally

be close to physiological pH (7.2-7.4) to minimize irritation. Check the pH of the solution and

adjust with sterile NaOH or HCl if necessary.

Sterile filter the solution: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile

syringe filter to the syringe and filter the solution into a new sterile vial. This step removes

any potential microbial contamination.

Storage: Store the prepared solution at 4°C for short-term use. For long-term storage,

aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles. Always bring the solution

to room temperature before injection.
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Caption: Workflow for Injection Preparation

Protocol 2: Subcutaneous Administration of U92016A
Hydrochloride in Mice and Rats
Objective: To administer U92016A hydrochloride to mice or rats via the subcutaneous route.

Materials:
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Prepared sterile solution of U92016A hydrochloride

Appropriately sized sterile syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge for mice, 25-

27 gauge for rats)

Animal scale

70% ethanol

Animal restrainer (optional)

Procedure:

Animal Preparation:

Weigh the animal immediately before dosing to ensure accurate dose calculation.

Allow the animal to acclimate to the procedure room.

Gently restrain the animal. For mice, this can be done by scruffing the back of the neck.

For rats, a towel or a dedicated restrainer can be used.

Injection Site: The preferred site for subcutaneous injection is the loose skin over the back,

between the shoulder blades.

Injection Technique:

Wipe the injection site with 70% ethanol and allow it to dry.

Pinch the loose skin at the injection site to form a tent.

Insert the needle, bevel up, at the base of the tented skin at a shallow angle

(approximately 30-45 degrees).

Gently pull back on the plunger to ensure the needle is not in a blood vessel (no blood

should enter the syringe).

Slowly and steadily inject the calculated volume of the U92016A hydrochloride solution.
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Withdraw the needle and gently apply pressure to the injection site for a few seconds to

prevent leakage.

Post-injection Monitoring:

Return the animal to its home cage.

Monitor the animal for any adverse reactions, such as distress, lethargy, or irritation at the

injection site.

Protocol 3: Assessment of Hypothermic Effects in Mice
Objective: To evaluate the dose-dependent effect of subcutaneously administered U92016A
hydrochloride on core body temperature in mice.

Materials:

Prepared sterile solution of U92016A hydrochloride

Rectal thermometer for small rodents

Timer

Mice (e.g., C57BL/6 or BALB/c)

Procedure:

Acclimation: Acclimate the mice to the experimental room and handling for at least one hour

before the experiment.

Baseline Temperature: Measure the baseline rectal temperature of each mouse. Lubricate

the probe with a small amount of saline or water-soluble lubricant before insertion.

Dosing: Administer the appropriate dose of U92016A hydrochloride or vehicle

subcutaneously as described in Protocol 2.

Temperature Monitoring: Measure the rectal temperature at regular intervals post-injection

(e.g., 15, 30, 45, 60, 90, and 120 minutes).
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Data Analysis: Calculate the change in body temperature from baseline for each time point

and for each dose group. Plot the time course of the temperature change and determine the

maximum hypothermic effect for each dose.

Protocol 4: Social Interaction Test in Rats
Objective: To assess the anxiolytic-like effects of subcutaneously administered U92016A
hydrochloride using the social interaction test in rats.

Materials:

Prepared sterile solution of U92016A hydrochloride

Open-field arena (e.g., 100 cm x 100 cm) with dim lighting

Video recording and analysis software

Pairs of weight-matched, unfamiliar male rats

Procedure:

Acclimation: Acclimate the rats to the testing room for at least one hour before the test.

Dosing: Administer the appropriate dose of U92016A hydrochloride or vehicle

subcutaneously to one rat of each pair 30 minutes before the test. The other rat remains

untreated.

Test Procedure:

Place the pair of rats (one treated, one untreated) in the center of the open-field arena.

Record the behavior of the pair for a set duration (e.g., 10 minutes).

Behavioral Analysis:

Score the total time the treated rat spends in active social interaction with the untreated

partner. This includes behaviors such as sniffing, grooming, following, and crawling over or

under the partner.
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An increase in the duration of social interaction in the U92016A hydrochloride-treated

group compared to the vehicle-treated group is indicative of an anxiolytic-like effect.
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Caption: General Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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